Cas no 894049-06-0 (N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product name: N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894049-06-0
• MF: C₂₃H₂₂N₆O₂S
• MW: 446.524782657623
• CID: 5842901
• PubChem ID: 18572249

N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-[[6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• AKOS024654059
• 894049-06-0
• N-(4-acetamidophenyl)-2-((6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-(4-acetamidophenyl)-2-{[6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• F2506-0983
• N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C23H22N6O2S/c1-3-16-4-6-17(7-5-16)20-12-13-21-26-27-23(29(21)28-20)32-14-22(31)25-19-10-8-18(9-11-19)24-15(2)30/h4-13H,3,14H2,1-2H3,(H,24,30)(H,25,31)
• InChI Key： ZPQIJDDRLZLLIW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(=O)C)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(CC)C=C1)=N2

Computed Properties

• Exact Mass: 446.15249514g/mol
• Monoisotopic Mass: 446.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894049-06-0)

N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894049-06-0) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the triazolopyridazine class, which is known for its diverse biological activities. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting specific enzymes or receptors. The molecular structure of this compound features an acetamide group, a triazolopyridazine core, and a sulfanyl linkage, making it a versatile candidate for further study.

One of the most frequently asked questions about N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage and experimental use. These properties are particularly relevant for researchers working on high-throughput screening and drug formulation.

The synthesis of N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide involves multi-step organic reactions, including condensation and cyclization processes. The compound's unique structure is achieved through the strategic incorporation of an ethylphenyl group and a triazolopyridazine moiety, which are known to enhance its binding affinity to biological targets. This synthetic pathway has been optimized to improve yield and purity, making it accessible for further pharmacological evaluations.

In recent years, the demand for triazolopyridazine derivatives like N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has surged due to their potential therapeutic applications. For instance, these compounds are being explored for their role in modulating kinase activity, which is a hot topic in cancer research. The ability of this compound to interact with specific kinases could pave the way for novel treatments targeting tumor growth and metastasis. Such applications align with the growing interest in personalized medicine and targeted therapies.

Another area of interest for N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is its potential use in neurodegenerative disease research. Preliminary studies suggest that triazolopyridazine derivatives may influence neurotransmitter systems, offering new avenues for treating conditions like Alzheimer's disease and Parkinson's disease. This aligns with the increasing focus on central nervous system (CNS) drug development, a field that has seen significant investment in recent years.

From a commercial perspective, the market for N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is expected to grow, driven by its potential in drug discovery and development. Pharmaceutical companies and research institutions are actively seeking high-quality batches of this compound for preclinical studies. Suppliers are responding by improving synthesis protocols and ensuring consistent purity levels, which are critical for reproducible experimental results.

For researchers looking to purchase N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide, it is essential to verify the CAS No. 894049-06-0 and ensure the supplier provides detailed analytical data, including HPLC and NMR spectra. These quality control measures are vital for confirming the compound's identity and purity, which are paramount in scientific research. Additionally, researchers should consider the compound's storage requirements to maintain its stability over time.

In conclusion, N-(4-acetamidophenyl)-2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894049-06-0) represents a promising compound in the realm of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover its applications in cancer therapy, neurodegenerative diseases, and beyond, this compound is poised to play a significant role in advancing pharmaceutical science.